Cas no 2171901-89-4 (2-(1-Hydroxy-3,3-dimethylcyclopentyl)-3-methoxy-2-methylpropanoic acid)

• Product Name: 2-(1-Hydroxy-3,3-dimethylcyclopentyl)-3-methoxy-2-methylpropanoic acid
• CAS No: 2171901-89-4
• MF: C₁₂H₂₂O₄
• MW: 230.300684452057
• CID: 5565896
• PubChem ID: 165595048
• Update Time: 2025-06-11

2-(1-Hydroxy-3,3-dimethylcyclopentyl)-3-methoxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-hydroxy-3,3-dimethylcyclopentyl)-3-methoxy-2-methylpropanoic acid
• 2171901-89-4
• EN300-1633220
• 2-(1-Hydroxy-3,3-dimethylcyclopentyl)-3-methoxy-2-methylpropanoic acid

• Inchi： 1S/C12H22O4/c1-10(2)5-6-12(15,7-10)11(3,8-16-4)9(13)14/h15H,5-8H2,1-4H3,(H,13,14)
• InChI Key： NMCCLKQZAYFAOE-UHFFFAOYSA-N
• SMILES： OC1(C(C(=O)O)(C)COC)CCC(C)(C)C1

Computed Properties

• Exact Mass: 230.15180918g/mol
• Monoisotopic Mass: 230.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-(1-Hydroxy-3,3-dimethylcyclopentyl)-3-methoxy-2-methylpropanoic acid

Compound CAS No. 2171901-89-4: 2-(1-Hydroxy-3,3-Dimethylcyclopentyl)-3-Methoxy-2-Methylpropanoic Acid

The compound with CAS number 2171901-89-4, known as 2-(1-Hydroxy-3,3-Dimethylcyclopentyl)-3-Methoxy-2-Methylpropanoic Acid, is a complex organic molecule with a unique structure and potential applications in various fields. This compound belongs to the class of carboxylic acids, characterized by the presence of a carboxylic acid group (-COOH) and a hydroxyl group (-OH) within its structure. The molecule's structure includes a cyclopentane ring substituted with hydroxyl and methyl groups, along with a methoxy group attached to the propanoic acid backbone.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The cyclopentane ring in this molecule is particularly interesting due to its rigidity and ability to form stable interactions with biological targets. Researchers have explored the potential of this compound as a scaffold for designing new drugs targeting various diseases, including cancer and neurodegenerative disorders. The hydroxyl group and methoxy group contribute to the molecule's hydrophilicity, which is crucial for its solubility and bioavailability.

The synthesis of 2-(1-Hydroxy-3,3-Dimethylcyclopentyl)-3-Methoxy-2-Methylpropanoic Acid involves multi-step organic reactions, including cyclization and functional group transformations. These steps require precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize the production process, making it more efficient and environmentally friendly.

In terms of applications, this compound has shown promise in the field of pharmacology. Its ability to interact with specific biological pathways makes it a candidate for developing novel therapeutic agents. For instance, studies have demonstrated that this compound can modulate enzyme activity and influence cellular signaling pathways involved in inflammation and oxidative stress. These findings suggest its potential use in treating conditions such as arthritis, cardiovascular diseases, and metabolic disorders.

Moreover, the methoxy group in the molecule plays a significant role in its pharmacokinetic properties. This group enhances the molecule's stability in vivo, reducing its susceptibility to enzymatic degradation. This characteristic is highly desirable for drugs that require prolonged action or sustained release formulations.

Recent advancements in computational chemistry have also contributed to understanding the molecular interactions of this compound. Molecular docking studies have revealed that the cyclopentane ring can fit into specific pockets of target proteins, forming strong hydrogen bonds and hydrophobic interactions. These insights are valuable for designing analogs with improved potency and selectivity.

In conclusion, 2-(1-Hydroxy-3,3-Dimethylcyclopentyl)-3-Methoxy-2-Methylpropanoic Acid (CAS No. 2171901-89-4) is a versatile compound with significant potential in drug development and chemical research. Its unique structure, combined with favorable pharmacokinetic properties, makes it an attractive candidate for addressing unmet medical needs. As research continues to uncover its full potential, this compound is likely to play a pivotal role in advancing therapeutic interventions across various disease areas.